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Compound of Interest

Compound Name: FT113

Cat. No.: B607559

Introduction

FT113 is a novel and potent small molecule inhibitor of Fatty Acid Synthase (FASN).[1][2][3]
FASN is a key enzyme in the de novo synthesis of fatty acids and is overexpressed in many
cancer types, making it a compelling target for anti-cancer drug development. FT113 has
demonstrated significant anti-proliferative activity in various cancer cell lines and in vivo tumor
growth inhibition.[1][2] These notes provide an overview of FT113's bioactivity and detailed
protocols for its use in cell culture assays.

Mechanism of Action

FT113 exerts its biological effects by directly inhibiting the enzymatic activity of FASN.[2][3] The
inhibition of FASN leads to a depletion of fatty acids necessary for membrane synthesis and
energy storage, ultimately resulting in the suppression of cancer cell proliferation and induction
of apoptosis. The IC50 value for FT113 against FASN is 213 nM.[2][3]

Quantitative Data Summary

The following table summarizes the in vitro and in vivo efficacy of FT113.
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Parameter Cell Line/Model Value Reference
FASN Inhibition (IC50) Cell-free assay 213 nM [2][3]
Cell Proliferation PC3 (Prostate
47 nM [2]
(IC50) Cancer)
MV4-11 (Acute
26 nM [2]

Myeloid Leukemia)

FASN Activity in Cells
(IC50)

BT474 (Breast

Cancer)

90 nM (**C-acetate

incorporation)

[2]

SARS-CoV-2
Inhibition (EC50)

HEK293T-hACE2

17 nM

[2]

In Vivo Tumor Growth
Inhibition

MV4-11 Mouse

Xenograft

32% at 25 mg/kg,
50% at 50 mg/kg

[1]

Experimental Protocols

1. Cell Proliferation Assay (MTS/MTT Assay)

This protocol outlines the steps to determine the effect of FT113 on the proliferation of cancer

cell lines.

Materials:

e 96-well plates

o Plate reader

MTS or MTT reagent

Cancer cell lines (e.g., PC3, MV4-11)
Complete growth medium

FT113 stock solution (dissolved in DMSO)
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Procedure:

e Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of complete
growth medium.

 Incubate the plate overnight at 37°C in a humidified 5% CO: incubator.

o Prepare serial dilutions of FT113 in complete growth medium. The final DMSO concentration
should be less than 0.1%.

e Remove the medium from the wells and add 100 pL of the FT113 dilutions. Include a vehicle
control (medium with DMSO) and a no-cell control (medium only).

 Incubate the plate for 48-72 hours.

e Add 20 pL of MTS or MTT reagent to each well.

¢ Incubate for 1-4 hours at 37°C.

e Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value.

2. FASN Activity Assay (**C-Acetate Incorporation)

This protocol measures the inhibitory effect of FT113 on FASN activity within cells.

Materials:

e Cancer cell lines (e.g., BT474)

o Complete growth medium

e FT113 stock solution

e 1%C-labeled sodium acetate

e Scintillation fluid
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 Scintillation counter

Procedure:

o Plate cells in 6-well plates and grow to 70-80% confluency.

» Treat the cells with various concentrations of FT113 for 24 hours.

e Add “C-labeled sodium acetate to each well and incubate for 2-4 hours.
e Wash the cells with cold PBS.

o Lyse the cells and extract the lipids.

o Measure the radioactivity of the lipid fraction using a scintillation counter.
» Normalize the counts to the total protein concentration in each sample.

o Calculate the percentage of FASN activity relative to the vehicle control and determine the
IC50 value.

Visualizations
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Caption: Signaling pathway of FT113 in cancer cells.
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In Vivo Studies

El'umor Xenograft ModeD FT113 Administration Tumor Volume MeasuremenD—PCl’umor Growth InhibitiorD
FASN Activity Assay

In Vitro Assays
(1*C-Acetate Incorporation

D
Cell Seeding FT113 Treatment IC50 Determination

Proliferation Assay (MTS/MTT)

Click to download full resolution via product page

Caption: General experimental workflow for evaluating FT113.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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